Walsuronoid B
Walsuronoid B
Brand Name:
Vulcanchem
CAS No.:
942582-15-2
VCID:
VC0023641
InChI:
InChI=1S/C26H30O6/c1-23(2)17(28)6-8-24(3)20-16(27)11-15-14(13-7-9-32-12-13)10-18(29)25(15,4)26(20,5)22(31)19(30)21(23)24/h6-9,12,16,18,20,27,29-30H,10-11H2,1-5H3/t16-,18+,20+,24+,25-,26-/m0/s1
SMILES:
CC1(C(=O)C=CC2(C1=C(C(=O)C3(C2C(CC4=C(CC(C43C)O)C5=COC=C5)O)C)O)C)C
Molecular Formula:
C26H30O6
Molecular Weight:
438.5 g/mol
Walsuronoid B
CAS No.: 942582-15-2
Reference Standards
VCID: VC0023641
Molecular Formula: C26H30O6
Molecular Weight: 438.5 g/mol
| CAS No. | 942582-15-2 |
|---|---|
| Product Name | Walsuronoid B |
| Molecular Formula | C26H30O6 |
| Molecular Weight | 438.5 g/mol |
| IUPAC Name | (8R,9R,10R,11S,14R,15R)-17-(furan-3-yl)-6,11,15-trihydroxy-4,4,8,10,14-pentamethyl-11,12,15,16-tetrahydro-9H-cyclopenta[a]phenanthrene-3,7-dione |
| Standard InChI | InChI=1S/C26H30O6/c1-23(2)17(28)6-8-24(3)20-16(27)11-15-14(13-7-9-32-12-13)10-18(29)25(15,4)26(20,5)22(31)19(30)21(23)24/h6-9,12,16,18,20,27,29-30H,10-11H2,1-5H3/t16-,18+,20+,24+,25-,26-/m0/s1 |
| Standard InChIKey | XXFWAJSCCSMNPP-FTGJQZKBSA-N |
| Isomeric SMILES | C[C@]12C=CC(=O)C(C1=C(C(=O)[C@@]3([C@@H]2[C@H](CC4=C(C[C@H]([C@]43C)O)C5=COC=C5)O)C)O)(C)C |
| SMILES | CC1(C(=O)C=CC2(C1=C(C(=O)C3(C2C(CC4=C(CC(C43C)O)C5=COC=C5)O)C)O)C)C |
| Canonical SMILES | CC1(C(=O)C=CC2(C1=C(C(=O)C3(C2C(CC4=C(CC(C43C)O)C5=COC=C5)O)C)O)C)C |
| Appearance | Powder |
| Synonyms | walsuronoid B |
| PubChem Compound | 16724460 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume